Cas no 1803598-71-1 (2-(Pyridin-2-yl)ethyl(pyridin-4-ylmethyl)amine Hydrochloride)

• Product Name: 2-(Pyridin-2-yl)ethyl(pyridin-4-ylmethyl)amine Hydrochloride
• CAS No: 1803598-71-1
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• MDL: MFCD28145413
• CID: 4617236
• PubChem ID: 91654482
• Update Time: 2025-05-22

2-(Pyridin-2-yl)ethyl(pyridin-4-ylmethyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(pyridin-2-yl)ethyl](pyridin-4-ylmethyl)amine hydrochloride
• 2-pyridin-2-yl-N-(pyridin-4-ylmethyl)ethanamine;hydrochloride
• [2-(Pyridin-2-yl)ethyl][(pyridin-4-yl)methyl]amine hydrochloride
• 2-(Pyridin-2-yl)ethyl(pyridin-4-ylmethyl)amine Hydrochloride

• MDL： MFCD28145413
• Inchi： 1S/C13H15N3.ClH/c1-2-7-16-13(3-1)6-10-15-11-12-4-8-14-9-5-12;/h1-5,7-9,15H,6,10-11H2;1H
• InChI Key： LZSBXAJGRHYISD-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=CN=CC=1)CCC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 178
• Topological Polar Surface Area: 37.8

2-(Pyridin-2-yl)ethyl(pyridin-4-ylmethyl)amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(Pyridin-2-yl)ethyl(pyridin-4-ylmethyl)amine Hydrochloride

2-(Pyridin-2-yl)ethyl(pyridin-4-ylmethyl)amine Hydrochloride: A Comprehensive Overview

2-(Pyridin-2-yl)ethyl(pyridin-4-ylmethyl)amine Hydrochloride, also known by its CAS number 1803598-71-1, is a highly specialized chemical compound with significant applications in various fields, particularly in pharmaceuticals and materials science. This compound belongs to the broader category of pyridine derivatives and is characterized by its unique molecular structure, which includes two pyridine rings connected through an amine linkage. The presence of the hydrochloride salt form suggests its potential use in acidic environments or as a stabilized form for storage and handling.

The molecular structure of 2-(Pyridin-2-yl)ethyl(pyridin-4-ylmethyl)amine Hydrochloride is intriguing, featuring a pyridine ring at the 2-position and another at the 4-position, with an ethyl group linking them. This configuration not only imparts stability to the molecule but also enhances its reactivity in certain chemical reactions. Recent studies have highlighted the importance of such heterocyclic amines in drug design, where their ability to form hydrogen bonds and participate in π-interactions makes them valuable scaffolds for bioactive molecules.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C, making it suitable for high-temperature applications. Its solubility in polar solvents such as water and ethanol is relatively high, which facilitates its use in solution-based reactions. The compound's stability under ambient conditions is another key feature, ensuring ease of handling and storage without the need for specialized conditions.

The synthesis of 2-(Pyridin-2-yl)ethyl(pyridin-4-ylmethyl)amine Hydrochloride typically involves a multi-step process that includes nucleophilic substitution and amine alkylation. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. For instance, the use of palladium catalysts has been shown to significantly enhance the coupling efficiency between pyridine derivatives and amine groups.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. Its ability to act as a chelating agent makes it particularly useful in designing metalloenzyme inhibitors, which are critical in treating various diseases such as cancer and neurodegenerative disorders. Additionally, its role as a ligand in organometallic chemistry has opened new avenues for catalytic processes in organic synthesis.

Recent research has also explored the use of this compound in materials science, particularly in the development of conductive polymers and advanced materials for electronics. Its electron-withdrawing properties make it an ideal candidate for enhancing the electrical conductivity of polymer-based materials without compromising their mechanical integrity.

In conclusion, 2-(Pyridin-2-yl)ethyl(pyridin-4-ylmethyl)amine Hydrochloride (CAS No. 1803598-71-1) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future innovations is expected to grow significantly.